Cas no 2137056-71-2 ((1R)-1-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol)

• Product Name: (1R)-1-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol
• CAS No: 2137056-71-2
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 6599050
• PubChem ID: 165718219
• Update Time: 2025-10-16

(1R)-1-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-744416
• 2137056-71-2
• (1R)-1-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol

• Inchi： 1S/C7H13N3O2/c1-3-10-6(4-8-9-10)7(11)5-12-2/h4,7,11H,3,5H2,1-2H3/t7-/m0/s1
• InChI Key： OOHOMSIUTUSZQM-ZETCQYMHSA-N
• SMILES： O[C@@H](COC)C1=CN=NN1CC

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 60.2Ų

Additional information on (1R)-1-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-ol

Chemical Compound CAS No. 2137056-71-2: (1R)-1-(1-Ethyl-1H-1,2,3-Triazol-5-Yl)-2-Methoxyethan-1-Ol

The compound with CAS number 2137056-71-2, known as (1R)-1-(1-Ethyl-1H-1,2,3-Triazol-5-Yl)-2-Methoxyethan-1-Ol, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of triazoles, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a triazole ring substituted with an ethyl group at position 5 and a methoxy group at position 2 of the ethanol backbone. This configuration imparts the compound with distinct reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of (R)-configured triazole derivatives in medicinal chemistry. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules targeting specific protein-protein interactions. The chiral center at carbon 1 of the ethanol backbone plays a critical role in determining the compound's stereochemical properties, making it an attractive candidate for asymmetric synthesis.

In terms of synthesis, (R)-configured triazole derivatives are typically prepared via click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This method offers high efficiency and selectivity, making it ideal for large-scale production. The presence of the methoxy group in the molecule enhances its solubility in organic solvents, facilitating its use in various reaction conditions.

The application of CAS 2137056-71-2 extends beyond traditional chemical synthesis. Recent advancements in materials science have demonstrated its utility as a precursor for constructing advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit reversible changes in physical properties under specific environmental conditions.

From an environmental perspective, the biodegradability and eco-friendliness of (R)-configured triazole derivatives have been subjects of recent investigations. Studies indicate that these compounds exhibit moderate biodegradability under aerobic conditions, making them suitable for applications where environmental impact is a concern.

In conclusion, (R)-configured triazole derivatives represented by CAS 2137056-71-, such as (R)-configured triazole derivatives, continue to be a focal point in both academic and industrial research. Their unique chemical properties and versatile applications make them indispensable tools in modern chemistry.